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Compound of Interest

Compound Name: CC-885

Cat. No.: B15603499

Essential Safety and Handling Guide for CC-885

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of the potent cereblon modulator, CC-885.

This document provides critical safety and logistical information for the laboratory use of CC-
885, a novel E3 ligase modulator with significant anti-tumor activity. Adherence to these
guidelines is essential to ensure personnel safety and responsible environmental management.

Immediate Safety and Personal Protective
Equipment (PPE)

Given that the full toxicological properties of CC-885 have not been exhaustively documented,
a precautionary approach assuming high potency is mandatory. The following Personal
Protective Equipment (PPE) is required for all personnel handling CC-885.

Table 1: Personal Protective Equipment (PPE) Requirements for Handling CC-885
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Operation

Required PPE

Rationale

General Laboratory Use

- Nitrile gloves (double-gloving
recommended)- Safety glasses
with side shields- Fully-

buttoned laboratory coat

To prevent skin and eye

contact with the compound.

Weighing of Powder

- Double nitrile gloves-
Chemical splash goggles-
Face shield- Disposable gown
with tight-fitting cuffs- NIOSH-
approved respirator (e.g., N95

for powders)

To minimize the risk of inhaling
aerosolized powder and to
provide maximum skin and eye

protection.

Preparation of Solutions

- Double nitrile gloves-
Chemical splash goggles-
Face shield- Chemical-
resistant apron over a

laboratory coat

To protect against splashes of
the concentrated stock

solution.

Conducting Reactions

- Double nitrile gloves (or
specialized gloves based on
other reactants)- Chemical
splash goggles- Laboratory

coat

To protect against accidental
exposure during experimental

procedures.

Waste Disposal

- Double nitrile gloves-
Chemical splash goggles-
Laboratory coat- Chemical-

resistant apron

To ensure protection during the
handling and transport of

hazardous waste.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for the safe management of CC-885 in a laboratory setting.

Receiving and Storage

o Upon receipt, inspect the container for any damage or leaks.
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» Store CC-885 powder at -20°C for long-term stability (up to 3 years).
e Stock solutions in DMSO can be stored at -80°C for up to 6 months.[1]

o Clearly label all containers with the compound name, concentration, date, and appropriate
hazard symbols.

Handling and Preparation of Stock Solutions

 All handling of solid CC-885 must be conducted in a certified chemical fume hood, a powder-
containment hood, or a glove box to prevent inhalation of dust.

¢ Use wet-handling techniques (e.g., dampening the powder with a small amount of the
solvent) to further minimize dust generation.

e CC-885 is soluble in DMSO.[2] Prepare stock solutions by slowly adding the solvent to the
powdered compound to avoid splashing.

Table 2: Solubility of CC-885 in DMSO

Concentration (mg/mL) Molar Concentration (mM) Notes

Ultrasonic agitation may be

66.67 151.22
needed.[3]

67.5 153.10 Sonication is recommended.[4]
Fresh, moisture-free DMSO is
recommended as it is

88 199.6 hygroscopic and absorbed

moisture can reduce solubility.

[5]

Disposal Plan

CC-885 and all materials that have come into contact with it are considered hazardous waste
and must be disposed of accordingly.
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Waste Segregation: All waste contaminated with CC-885 must be segregated from other
laboratory waste streams.[6]

Bulk Waste: Unused or expired CC-885 powder and any materials with significant
contamination should be placed in a designated, sealed, and clearly labeled black RCRA
hazardous waste container.[6][7]

Liquid Waste: Collect all liquid waste containing CC-885, including unused dilutions and cell
culture media, in a dedicated, sealed, and clearly labeled waste container. Do not mix with
other, incompatible waste streams.

Solid Waste: All contaminated solid waste, such as gloves, weighing paper, pipette tips, and
disposable labware, should be collected in a separate, clearly labeled, and sealed yellow
chemotherapy waste bag or container.[7]

Sharps: Used syringes and needles that have come into contact with CC-885 must be
disposed of immediately in a yellow, puncture-resistant "Chemo Sharps" container.[7] Do not
recap, bend, or break needles.[7]

Decontamination: After handling and at the end of each experiment, decontaminate all work
surfaces and equipment with a detergent solution followed by a thorough rinse with water.[7]

Final Disposal: All hazardous waste containing CC-885 must be disposed of through your
institution's environmental health and safety (EHS) office, typically via high-temperature
incineration. Do not dispose of CC-885 down the drain or in regular trash.[6]

Experimental Protocol: Cell Viability Assay using
CCK-8

This protocol outlines a common method for assessing the effect of CC-885 on the proliferation
of cancer cell lines.

Materials:
e CC-885 stock solution (e.g., 10 mM in DMSO)

e Cancer cell line of interest (e.g., A549, MV4-11)
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Complete cell culture medium

96-well cell culture plates

Cell Counting Kit-8 (CCK-8) or similar viability reagent

Microplate reader

Procedure:

o Cell Seeding:

o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 pL of
complete culture medium.[3]

o Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2 to allow for
cell attachment.

e Compound Treatment:

[e]

Prepare serial dilutions of CC-885 in complete culture medium from your stock solution. A
typical final concentration range for CC-885 is 1 nM to 10 uM.

[e]

Include a vehicle control (e.g., 0.1% DMSO in culture medium).

o

Carefully remove the medium from the wells and add 100 pL of the prepared CC-885
dilutions or vehicle control to the respective wells.

o

Incubate the plate for 48 to 72 hours at 37°C.[3][8]

 Viability Measurement (CCK-8):

o Add 10 pL of the CCK-8 solution to each well.

o Incubate the plate for 1-4 hours at 37°C, or until a sufficient color change is observed.

o Measure the absorbance at 450 nm using a microplate reader.[8][9]
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o Data Analysis:
o Subtract the absorbance of the blank wells (medium only) from all other readings.

o Calculate the percentage of cell viability for each treatment group relative to the vehicle

control.

o Plot the cell viability against the log of the CC-885 concentration to determine the IC50

value.

Signaling Pathway of CC-885

CC-885 functions as a "molecular glue" that modulates the substrate specificity of the E3
ubiquitin ligase complex, CRL4-CRBN. It induces the ubiquitination and subsequent
proteasomal degradation of neo-substrates, including the translation termination factor GSPT1
and the polo-like kinase 1 (PLK1).[9]
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Caption: CC-885 mediated degradation of GSPT1 and PLK1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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